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Compound of Interest

Compound Name: Folcysteine

Cat. No.: B1673525

Application Notes and Protocols for Researchers

This document provides detailed application notes and protocols for the analytical
determination of key metabolites in the folate and cysteine metabolic pathways within tissue
samples. The methodologies described are intended for researchers, scientists, and
professionals in drug development who require sensitive and reliable quantification of these
compounds for a variety of research applications, from fundamental metabolic studies to
clinical biomarker discovery.

The technigues highlighted include High-Performance Liquid Chromatography-Tandem Mass
Spectrometry (HPLC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and
Capillary Electrophoresis (CE). These methods offer the necessary selectivity and sensitivity
for the complex matrix of tissue samples.

Metabolic Context: The One-Carbon Metabolism
Pathway

Folate and cysteine are integral components of the one-carbon metabolism pathway, a network
of biochemical reactions essential for numerous cellular functions, including DNA synthesis and
repair, methylation, and antioxidant defense.[1][2][3] Imbalances in this pathway have been
implicated in various pathological conditions, making the accurate measurement of its
intermediates in tissues a critical aspect of biomedical research.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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